Cas no 541-35-5 (Butyramide)

Butyramide Properties

Names and Identifiers

• n-Butyramide
• Butanamide
• Butyramide
• 1-Butyramide
• Amide C4
• Butanimidic acid
• Butanoic acid,amide
• butanoyl amide
• Butyric aMide
• butyroamide
• butyrylamide
• N-BUTYLAMIDE
• Butanoic acid, amide
• n-C3H7C(O)NH2
• 9J6OR937VR
• DNSISZSEWVHGLH-UHFFFAOYSA-N
• Butyramid
• n-butanamide
• n-propyl carboxamide
• C3H7C(O)NH2
• DNSISZSEWVHGLH-UHFFFAOYSA-
• NSC8424
• Butyramide, >=98.0% (T)
• LMFA08010018
• ANW
• +Expand

• MDL： MFCD00041894
• InChIKey： DNSISZSEWVHGLH-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO/c1-2-3-4(5)6/h2-3H2,1H3,(H2,5,6)
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H]
• BRN： 1361528

Computed Properties

• Exact Mass: 87.06840
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 87.068
• Heavy Atom Count: 6
• Complexity: 51.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 0.97210
• PSA: 43.09000
• Merck: 1592
• Refractive Index: 1.4560
• Water Partition Coefficient: dissolution
• Boiling Point: 216°C(lit.)
• Melting Point: 114.0 to 117.0 deg-C
• Flash Point: 216°C
• FEMA: 3858
• Solubility: alcohol: soluble(lit.)
• Color/Form: Colorless foliar crystal
• Solubility: Slightly soluble in water and ether, insoluble in benzene, soluble in ethanol.
• Density: 1.032

Butyramide Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 22
• TSCA：Yes

Butyramide Customs Data

• HS CODE：29241900
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides